Cas no 85102-26-7 (2,3-DIPHENYLIMIDAZO[1,2-A]PYRIDINE)

• Product Name: 2,3-DIPHENYLIMIDAZO[1,2-A]PYRIDINE
• CAS No: 85102-26-7
• MF: C₁₉H₁₄N₂
• MW: 270.327864170074
• CID: 3083865
• PubChem ID: 722214
• Update Time: 2025-04-23

2,3-DIPHENYLIMIDAZO[1,2-A]PYRIDINE Chemical and Physical Properties

Names and Identifiers

• 2,3-DIPHENYLIMIDAZO[1,2-A]PYRIDINE
• MLS001179151
• MFCD00772532
• Imidazo[1,2-a]pyridine, 2,3-diphenyl-
• STL228073
• SMR000476084
• AF-407/32482004
• 85102-26-7
• CHEMBL1719415
• 2,3-Diphenylimidazo[1,2-a]pyridine, AldrichCPR
• DTXSID401320522
• SCHEMBL5347018
• AKOS001020988
• Oprea1_371241
• AS-38303
• HMS2796M07
• Z56813659
• CS-0326269
• Oprea1_393113

• MDL： MFCD00772532
• Inchi： 1S/C19H14N2/c1-3-9-15(10-4-1)18-19(16-11-5-2-6-12-16)21-14-8-7-13-17(21)20-18/h1-14H
• InChI Key： POFIDBQBUSOODV-UHFFFAOYSA-N
• SMILES： N12C=CC=CC1=NC(C1C=CC=CC=1)=C2C1C=CC=CC=1

Computed Properties

• Exact Mass: 270.116
• Monoisotopic Mass: 270.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 17.3Ų

Additional information on 2,3-DIPHENYLIMIDAZO[1,2-A]PYRIDINE

Introduction to 2,3-DIPHENYLIMIDAZO[1,2-A]PYRIDINE (CAS No. 85102-26-7)

2,3-DIPHENYLIMIDAZO[1,2-A]PYRIDINE, identified by its Chemical Abstracts Service (CAS) number 85102-26-7, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazopyridine class, a structural motif known for its broad spectrum of biological activities and potential therapeutic applications. The unique arrangement of nitrogen atoms in its core structure imparts distinct electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.

The synthesis and characterization of 2,3-DIPHENYLIMIDAZO[1,2-A]PYRIDINE have been extensively studied due to its relevance in drug discovery. The imidazopyridine scaffold is particularly interesting because it can be modulated through various chemical modifications to enhance pharmacological properties such as solubility, bioavailability, and target specificity. Recent advances in synthetic methodologies have enabled the efficient preparation of this compound, facilitating its exploration in preclinical and clinical studies.

In the realm of medicinal chemistry, 2,3-DIPHENYLIMIDAZO[1,2-A]PYRIDINE has been investigated for its potential as an inhibitor of key biological pathways involved in diseases such as cancer, inflammation, and neurodegeneration. The presence of both phenyl and imidazole rings in its structure allows for interactions with multiple binding sites on biological targets, making it a versatile candidate for drug design. For instance, studies have demonstrated its ability to modulate enzyme activity and receptor binding affinity, which are critical parameters in the development of small-molecule therapeutics.

One of the most compelling aspects of 2,3-DIPHENYLIMIDAZO[1,2-A]PYRIDINE is its role as a building block for more complex derivatives. By incorporating additional functional groups or altering the substitution patterns on the phenyl rings, chemists can fine-tune the pharmacokinetic and pharmacodynamic profiles of the compound. This flexibility has led to the discovery of several promising lead compounds that are currently undergoing further optimization.

The pharmacological evaluation of 2,3-DIPHENYLIMIDAZO[1,2-A]PYRIDINE has revealed intriguing biological activities. Notably, it has shown inhibitory effects on certain kinases and transcription factors that are aberrantly expressed in cancer cells. These findings align with the growing interest in targeting molecular pathways that drive tumor growth and progression. Additionally, preclinical studies have hinted at its potential in modulating inflammatory responses, suggesting possible applications in treating chronic inflammatory diseases.

From a chemical perspective, 2,3-DIPHENYLIMIDAZO[1,2-A]PYRIDINE exemplifies the importance of heterocyclic compounds in drug development. The imidazopyridine core provides a stable yet reactive framework that can be further functionalized to achieve desired biological outcomes. Researchers have leveraged computational chemistry and high-throughput screening techniques to identify optimal derivatives of this compound with enhanced efficacy and reduced toxicity.

The synthetic route to 85102-26-7 involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include cyclization reactions to form the imidazopyridine ring system followed by selective functionalization at the phenyl positions. These synthetic strategies not only demonstrate the feasibility of producing this compound on a scalable basis but also provide insights into general methodologies applicable to other related scaffolds.

Recent publications have underscored the therapeutic potential of derivatives inspired by 85102-26-7. For example, researchers have reported novel analogs that exhibit superior selectivity over known inhibitors while maintaining high potency against target enzymes. Such advancements underscore the importance of structure-activity relationship (SAR) studies in optimizing drug candidates derived from natural or synthetic scaffolds like imidazopyridines.

The chemical properties of 85102-26-7, including its solubility profile and stability under various conditions, also play a crucial role in determining its suitability for pharmaceutical applications. Efforts have been made to improve these properties through structural modifications without compromising biological activity. These efforts are part of a broader trend toward developing drugs that are not only effective but also patient-friendly.

In conclusion,85102-26-7 serves as a testament to the enduring appeal of heterocyclic compounds in medicinal chemistry. Its unique structural features offer opportunities for designing molecules with tailored biological activities across multiple therapeutic areas. As research continues to uncover new derivatives and applications,85102-26-7 will undoubtedly remain at forefronts exploration efforts aimed at improving human health through innovative drug discovery strategies.